Cas no 691870-10-7 (2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(furan-2-yl)methyl]acetamide)

• Product Name: 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(furan-2-yl)methyl]acetamide
• CAS No: 691870-10-7
• MF: C₁₃H₁₀ClF₃N₂O₂
• MW: 318.678912639618
• CID: 5714465
• Update Time: 2025-10-28

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(furan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(2-FURYLMETHYL)ACETAMIDE
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(furan-2-yl)methyl]acetamide
• 2-Pyridineacetamide, 3-chloro-N-(2-furanylmethyl)-5-(trifluoromethyl)-
• 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(furan-2-yl)methyl]acetamide

• Inchi： 1S/C13H10ClF3N2O2/c14-10-4-8(13(15,16)17)6-18-11(10)5-12(20)19-7-9-2-1-3-21-9/h1-4,6H,5,7H2,(H,19,20)
• InChI Key： ILYUVCKZKMMKRC-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2=CC=CO2)=O)=NC=C(C(F)(F)F)C=C1Cl

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• Boiling Point: 441.4±45.0 °C(Predicted)
• pka: 13.89±0.46(Predicted)

Additional information on 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(furan-2-yl)methyl]acetamide

Professional Introduction to Compound with CAS No. 691870-10-7 and Product Name: 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(furan-2-yl)methyl]acetamide

The compound with the CAS number 691870-10-7 and the product name 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(furan-2-yl)methyl]acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound integrates several key functional groups, including a chloro-substituted pyridine ring, a trifluoromethyl moiety, and an acetamide side chain linked to a furan derivative, which collectively contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of 3-chloro-5-(trifluoromethyl)pyridine derivatives in medicinal chemistry. The presence of the chloro group on the pyridine ring enhances electrophilicity, making it a versatile scaffold for further functionalization. The trifluoromethyl group, on the other hand, is well-known for its ability to improve metabolic stability and binding affinity to biological targets. These features have been extensively explored in the design of small-molecule inhibitors targeting various disease pathways. The combination of these substituents in the context of this compound suggests a promising candidate for further investigation.

The acetamide side chain in this compound introduces a polar amide group, which can participate in hydrogen bonding interactions with biological molecules. This characteristic is particularly relevant in drug design, where hydrogen bonding plays a crucial role in determining binding affinity and specificity. Additionally, the presence of a furan moiety linked to the acetamide nitrogen via an alkyl chain adds another layer of complexity to the molecule. Furan derivatives have been increasingly studied for their bioactivity, with applications ranging from antimicrobial agents to anti-inflammatory drugs.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can modulate multiple biological pathways simultaneously. The structural features of 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(furan-2-yl)methyl]acetamide make it an ideal candidate for such investigations. The compound's ability to interact with various biological targets through multiple binding sites could lead to synergistic effects, enhancing its therapeutic potential. For instance, studies have shown that pyridine-based compounds can interact with enzymes and receptors involved in signal transduction pathways, making them valuable tools for drug discovery.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that are favorable for drug development. The presence of both hydrophobic and hydrophilic regions within its molecular structure allows it to partition effectively into biological membranes, facilitating cellular uptake. Furthermore, the compound's stability under various conditions ensures that it can be stored and handled without significant degradation, which is crucial for both laboratory research and potential clinical applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how this compound interacts with target proteins. Preliminary simulations suggest that the chloro-substituted pyridine ring and the furan moiety can bind effectively to specific pockets on enzymes such as kinases and proteases. These interactions are critical for modulating enzymatic activity, which is often dysregulated in various diseases.

The role of trifluoromethyl groups in enhancing pharmacokinetic properties cannot be overstated. These groups improve lipophilicity while maintaining metabolic stability, making them highly desirable in drug design. In the context of this compound, the trifluoromethyl group on the pyridine ring likely contributes to its favorable pharmacokinetic profile, increasing its bioavailability and prolonging its duration of action. This characteristic is particularly important for therapeutic agents that require sustained activity over time.

Another notable feature of this compound is its potential for further derivatization. The presence of multiple reactive sites allows chemists to modify specific parts of the molecule while retaining its core structure. This flexibility is invaluable in optimizing drug candidates for specific therapeutic applications. For example, replacing or modifying certain substituents could alter binding affinity or selectivity without significantly affecting other properties.

The integration of computational methods with experimental validation has accelerated the pace at which new drug candidates are discovered and developed. High-throughput screening (HTS) techniques combined with machine learning algorithms have enabled researchers to rapidly identify promising compounds from large libraries. The structural features of this compound make it an excellent candidate for HTS campaigns aimed at identifying new therapeutic agents.

In conclusion, 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(furan-2-yl)methyl]acetamide (CAS No. 691870-10-7) represents a significant advancement in pharmaceutical research due to its unique molecular structure and promising biological activities. The combination of key functional groups such as the chloro-substituted pyridine ring, trifluoromethyl moiety, and acetamide side chain linked to a furan derivative positions this compound as a versatile scaffold for further exploration in drug development. Its favorable physicochemical properties and potential for further derivatization make it an attractive candidate for both academic research and industrial applications.